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Compound of Interest

Compound Name: 1-(3-(Allyloxy)phenethyl)urea

Cat. No.: B11730427

Get Quote

Substance Identity & Physicochemical Profile
Role: Research Reagent / Potential Soluble Epoxide Hydrolase (sEH) Inhibitor Probe.

Property Specification (Predicted)

Chemical Name 1-(3-(Allyloxy)phenethyl)urea

Molecular Formula C₁₂H₁₆N₂O₂

Molecular Weight 220.27 g/mol

Physical State Solid (Crystalline powder)

Solubility Low in water; Soluble in DMSO, Ethanol, DMF

LogP (Predicted) ~2.1 - 2.5 (Lipophilic)

CAS Number Not Assigned (Treat as Novel)

Structural Hazard Analysis:
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Urea Core: Generally stable, low acute toxicity, but potential hydrogen bond donor/acceptor

causing irritation.

Allyl Ether Moiety:CRITICAL SAFETY POINT. Allylic protons are susceptible to autoxidation.

While less volatile than simple allyl ethers, this functional group presents a risk of peroxide

formation upon prolonged exposure to air/light.

Phenethyl Group: Increases lipophilicity, facilitating skin absorption.

Hazard Identification (GHS Classification - Derived)
Based on CLP/GHS criteria for analogous phenylurea derivatives.

Signal Word: WARNING
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) Cat 4 Harmful if swallowed. H302

Skin Irritation Cat 2
Causes skin irritation.

[1]
H315

Eye Irritation Cat 2A
Causes serious eye

irritation.
H319

STOT - Single Exp. Cat 3
May cause respiratory

irritation.[1][2]
H335

Sensitization (Skin) Cat 1B

May cause an allergic

skin reaction (Due to

Allyl group).

H317

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume.[1]

P280: Wear protective gloves/eye protection (Nitrile rubber recommended).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
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Operational Protocols: Handling & Synthesis
Expert Insight: The presence of the allyl group requires exclusion of oxygen during long-term

storage to prevent degradation or peroxide accumulation.

A. Workflow Visualization: Safe Handling
The following diagram outlines the logical flow for handling this compound, emphasizing the

"Allyl-Safe" protocol.
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Caption: Operational workflow emphasizing inspection for instability markers (discoloration)

prior to solubilization.

B. Solubilization Protocol (Self-Validating)
Solvent Choice: DMSO (Dimethyl sulfoxide) is the primary solvent. Ethanol is secondary.

Avoid water for stock solutions.

Concentration: Aim for a 10–50 mM stock.

Validation Step:

Visual Check: Solution must be clear and colorless.

Precipitation Test: Dilute 10µL of stock into 990µL PBS (pH 7.4). If turbidity occurs

immediately, the compound has precipitated. Action: Sonicate or lower the working

concentration.

C. Storage & Stability
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Temperature: -20°C (Desiccated).

Atmosphere: Store under Nitrogen or Argon gas to protect the allyl ether.

Container: Amber glass vials (protect from UV light which catalyzes allyl oxidation).

Toxicological & Metabolic Context
Expert Insight: Researchers must assume this compound acts similarly to known sEH inhibitors

(e.g., AUDA, TUPS) but with added reactivity from the allyl tail.

Structure-Activity Hazard Map
This diagram maps the functional groups to their specific biological risks.
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Caption: Structure-Activity Relationship (SAR) mapping functional groups to potential

toxicological outcomes.

Metabolic Considerations
Cytochrome P450: The allyl group is a known target for CYP450 enzymes, potentially

forming an epoxide metabolite (glycidyl ether derivative).
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Implication: While the parent compound is likely stable, the metabolite could be an alkylating

agent.

Safety Measure: Use nitrile gloves (double-gloving recommended) to prevent dermal

absorption and subsequent metabolic activation in the skin.

Emergency Response
Fire: Use Water Spray, Carbon Dioxide (CO2), Dry Chemical, or Alcohol-resistant Foam.

Note: Combustion will produce Nitrogen Oxides (NOx) and Carbon Monoxide.

Spill (Solid):

Dampen with water to prevent dust.[1]

Sweep into a closed container.

Clean surface with 70% Ethanol.

Spill (Solution): Absorb with vermiculite or sand. Do NOT use combustible materials like

sawdust if the solvent is DMSO/Ethanol.

References
Cayman Chemical. (2025).[1] Safety Data Sheet: 1,3-Diphenylurea (Analogous Structure).

Retrieved from

National Institute of Standards and Technology (NIST). (2016).[2] SRM 912b - Urea Safety

Data Sheet. Retrieved from

PubChem. (n.d.). Compound Summary: Phenylurea Derivatives Toxicity Profile. National

Library of Medicine. Retrieved from

Stenutz, R. (n.d.). Data Sheet: 1,3-bis(4-allyloxyphenyl)urea. Retrieved from

Sigma-Aldrich. (2025). Safety Data Sheet: Phenethyl-urea. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.dynonobel.com/siteassets/product-hub/safety-data-sheets/1134-urea-ultra-lbu.pdf
https://www.dynonobel.com/siteassets/product-hub/safety-data-sheets/1134-urea-ultra-lbu.pdf
https://tsapps.nist.gov/srmext/msds/912b-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11730427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. dynonobel.com [dynonobel.com]

2. tsapps.nist.gov [tsapps.nist.gov]

To cite this document: BenchChem. [Technical Guide: Safety & Handling of 1-(3-
(Allyloxy)phenethyl)urea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11730427/docs#technical-guide-safety-handling-of-1-
3-allyloxy-phenethyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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